Cas no 2171705-23-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2171705-23-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5895670
• PubChem ID: 165554894
• Update Time: 2025-06-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid
• EN300-1544425
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]-4-methylpiperidine-3-carboxylic acid
• 2171705-23-8

• Inchi： 1S/C28H34N2O5/c1-17(2)14-25(26(31)30-13-12-18(3)23(15-30)27(32)33)29-28(34)35-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,17-18,23-25H,12-16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： QVGPYZSNTOSNJL-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)C(C(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid

Introduction to Compound CAS No. 2171705-23-8: 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid

1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid (CAS No. 2171705-23-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a piperidine ring. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid suggests that this compound may be used as an intermediate in the synthesis of peptides or as a building block for more complex molecules.

The amino acid derivative portion of the molecule, specifically the 4-methylpentanoyl group, adds to the compound's versatility. Amino acids are fundamental building blocks of proteins and play crucial roles in various biological processes. The methyl substitution on the pentanoyl group can influence the compound's solubility, stability, and reactivity, making it suitable for a wide range of applications.

The piperidine ring, another key structural feature of this compound, is a common motif in many biologically active molecules. Piperidines are known for their ability to modulate various biological pathways and have been extensively studied for their pharmacological properties. The presence of a piperidine ring in 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid suggests that it may have potential as a drug candidate or as a lead compound for further optimization.

Recent research has highlighted the importance of compounds with similar structures in the development of novel therapeutics. For instance, studies have shown that compounds containing Fmoc protecting groups and piperidine rings can exhibit potent anti-inflammatory and anti-cancer activities. These findings underscore the potential of 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid as a valuable tool in drug discovery and development.

In addition to its potential therapeutic applications, 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid may also be useful in academic research settings. Its unique structure makes it an excellent candidate for studying protein-protein interactions, enzyme inhibition, and other biological processes. Researchers can utilize this compound to gain insights into the mechanisms underlying various diseases and to develop new strategies for their treatment.

The synthesis of 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid typically involves several steps, including the protection of amino groups with Fmoc, the formation of amide bonds, and the introduction of the piperidine ring. Advanced synthetic techniques and modern analytical methods are essential for ensuring high yields and purity levels during the synthesis process.

In conclusion, CAS No. 2171705-23-8, also known as 1-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoyl-4-methylpiperidine-3-carboxylic acid, is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.